Cas no 17691-02-0 (p-Aminophenyl b-D-Lactopyranoside)

• Product Name: p-Aminophenyl b-D-Lactopyranoside
• CAS No: 17691-02-0
• MF: C₁₈H₂₇NO₁₁
• MW: 433.407086610794
• MDL: MFCD00077176
• CID: 50845
• PubChem ID: 188328
• Update Time: 2025-04-18

p-Aminophenyl b-D-Lactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Aminophenyl beta-D-lactopyranoside
• P-AMINOPHENYL BETA-D-LACTOPYRANOSIDE
• P-AMINOPHENYL Β-D-LACTOPYRANOSIDE
• (4-aminophenyl)(4-nitrophenyl)arsinic acid
• (4-amino-phenyl)-(4-nitro-phenyl)-arsinic acid
• (4-Amino-phenyl)-(4-nitro-phenyl)-arsinsaeure
• AC1L5SNE
• AC1Q5A47
• ANTINEOPLASTIC-34865
• CTK5D9128
• HMS2760J23
• NSC34865
• p-Aminophenyl -lactoside
• p-Aminophenyl b-lactoside
• P-AMINOPHENYL-B-D-LACTOSIDE
• 4-aminophenyl beta-lactoside
• p-Aminophenyl-beta-D-lactoside
• 4-Aminophenyl -D-lactopyranoside
• 4-Aminophenyl b-D-lactopyranoside
• P-aminophenyl-B-D-lactopyranoside
• p-Aminophenyl 2-D-Lactopyranoside
• 4-Aminophenyl-beta-D-lactopyranoside
• PAPBL
• DTXSID50938869
• (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• para-Aminophenyl beta-lactoside
• SCHEMBL7662251
• p-Aminophenyl b-D-Lactopyranoside
• p-Aminophenyl ?-D-Lactopyranoside
• 4-Aminophenyl 4-O-hexopyranosylhexopyranoside
• beta-D-Glucopyranoside, 4-aminophenyl 4-O-beta-D-galactopyranosyl-
• (2S,3R,4S,5R,6R)-2-((2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• P-AMINOPHENYLBETA-D-LACTOPYRANOSIDE
• 17691-02-0
• OCHWUNNDLIWPAO-MUKCROHVSA-N
• (2S,3R,4S,5R,6R)-2-{[(2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• p-Nitrophenyl beta-D-lactoside

• MDL： MFCD00077176
• Inchi： 1S/C18H27NO11/c19-7-1-3-8(4-2-7)27-17-15(26)13(24)16(10(6-21)29-17)30-18-14(25)12(23)11(22)9(5-20)28-18/h1-4,9-18,20-26H,5-6,19H2/t9-,10-,11+,12+,13-,14-,15-,16-,17-,18+/m1/s1
• InChI Key： OCHWUNNDLIWPAO-MUKCROHVSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 433.15800
• Monoisotopic Mass: 433.158411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.2
• Topological Polar Surface Area: 205

Experimental Properties

• Color/Form: Gray white crystalline solid
• Density: 1.64
• Melting Point: 200-204°C
• Boiling Point: 774.6°Cat760mmHg
• Flash Point: 422.3°C
• Refractive Index: 1.675
• PSA: 204.55000
• LogP: -3.14710

p-Aminophenyl b-D-Lactopyranoside Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds